Cas no 802616-47-3 (2,6-Dichloro-4-(methoxycarbonyl)benzoic acid)

2,6-Dichloro-4-(methoxycarbonyl)benzoic acid structure
802616-47-3 structure
Product Name:2,6-Dichloro-4-(methoxycarbonyl)benzoic acid
CAS No:802616-47-3
MF:C9H6Cl2O4
MW:249.04754114151
CID:2135147
Update Time:2023-08-04

2,6-Dichloro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(methoxycarbonyl)-2,6-dichlorobenzoic acid
    • VZSMXGRLRWSYDQ-UHFFFAOYSA-N
    • 1,4-Benzenedicarboxylic acid, 2,6-dichloro-, 4-methyl ester
    • 2,6-dichloro-4-methoxycarbonyl benzoic acid
    • 2,6-dichloro-4-(methoxycarbonyl)benzoic acid
    • 2,6-Dichloro-4-(methoxycarbonyl)benzoic acid
    • Inchi: 1S/C9H6Cl2O4/c1-15-9(14)4-2-5(10)7(8(12)13)6(11)3-4/h2-3H,1H3,(H,12,13)
    • InChI Key: VZSMXGRLRWSYDQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)C=C(C=1C(=O)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Topological Polar Surface Area: 63.6
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